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Compound of Interest

Compound Name:
Diethyl 2,6-dimethylpyridine-3,5-

dicarboxylate

Cat. No.: B072632 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Diethyl 2,6-dimethylpyridine-3,5-
dicarboxylate, a heterocyclic compound of interest in synthetic chemistry and relevant to the

field of drug discovery. The document details its physicochemical properties, synthesis

protocols, and its relationship to pharmacologically active agents.

Core Compound Properties
Diethyl 2,6-dimethylpyridine-3,5-dicarboxylate is a pyridine derivative. Its core data,

including its molecular weight, are summarized below.
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Property Value References

Molecular Weight 251.28 g/mol [1][2][3][4]

Molecular Formula C₁₃H₁₇NO₄ [2][3]

CAS Number 1149-24-2 [1][2][3][5]

Appearance Solid [3]

Melting Point 72-74 °C [3][5]

Boiling Point 208 °C (at 40 mmHg) [3][5]

Synonyms
2,6-Dimethylpyridine-3,5-

dicarboxylic Acid Diethyl Ester
[1]

Synthesis and Chemical Workflow
The primary route to synthesizing Diethyl 2,6-dimethylpyridine-3,5-dicarboxylate is through

the oxidation of its corresponding 1,4-dihydropyridine precursor, commonly known as a

Hantzsch ester.[4][6] This two-stage process begins with the Hantzsch dihydropyridine

synthesis, a multi-component reaction, followed by an aromatization step.[7][8]
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Stage 1: Hantzsch Dihydropyridine Synthesis

Stage 2: Aromatization (Oxidation)

Ethyl Acetoacetate (2 eq)
+ Aldehyde (e.g., Formaldehyde)

+ Ammonia Source (e.g., NH4OAc)

Three-Component
Condensation Reaction

 Mix & React 

Diethyl 1,4-dihydro-2,6-dimethyl-
pyridine-3,5-dicarboxylate

(Hantzsch Ester)

Oxidation Reaction

 Introduce Precursor 
Oxidizing Agent

(e.g., FeCl3, HNO3)

Diethyl 2,6-dimethyl-
pyridine-3,5-dicarboxylate
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Chemical Synthesis

Pharmacological Application

Hantzsch Reaction

1,4-Dihydropyridine Scaffold
(Hantzsch Ester)

 Forms Core Scaffold 

Oxidized Pyridine
(Title Compound)

 Oxidation Product 

Calcium Channel Blockers
(e.g., Nifedipine, Amlodipine)

 Is the fundamental
structure for 

L-Type Calcium Channels

 Target 

Block Ca2+ Influx
↓

Vasodilation
↓

Lower Blood Pressure

 Modulates 
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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